Cas no 62176-14-1 (Benzoic acid, 5-(chlorothio)-2-hydroxy-)

• Product Name: Benzoic acid, 5-(chlorothio)-2-hydroxy-
• CAS No: 62176-14-1
• MF: C₇H₅ClO₃S
• MW: 204.630800008774
• CID: 455458
• PubChem ID: 18417127
• Update Time: 2025-04-19

Benzoic acid, 5-(chlorothio)-2-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 5-(chlorothio)-2-hydroxy-
• 5-chlorosulfanyl-2-hydroxybenzoic acid
• SCHEMBL6401695
• DTXSID90593577
• 5-(Chlorosulfanyl)-2-hydroxybenzoic acid
• 62176-14-1

• Inchi： 1S/C7H5ClO3S/c8-12-4-1-2-6(9)5(3-4)7(10)11/h1-3,9H,(H,10,11)
• InChI Key： DBYHJKDSGACSAV-UHFFFAOYSA-N
• SMILES： ClSC1C=CC(=C(C(=O)O)C=1)O

Computed Properties

• Exact Mass: 203.96485
• Monoisotopic Mass: 203.9647929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Sulfanylbenzoic acids and derivatives